Cas no 57190-08-6 (Benzene, 2-bromo-4-(1,1-dimethylethyl)-1-ethyl-)

• Product Name: Benzene, 2-bromo-4-(1,1-dimethylethyl)-1-ethyl-
• CAS No: 57190-08-6
• MF: C₁₂H₁₇Br
• MW: 241.167382955551
• CID: 346261
• PubChem ID: 12307747
• Update Time: 2025-04-19

Benzene, 2-bromo-4-(1,1-dimethylethyl)-1-ethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-bromo-4-(1,1-dimethylethyl)-1-ethyl-
• 2-bromo-4-tert-butyl-1-ethylbenzene
• DTXSID90486990
• SCHEMBL11546049
• 57190-08-6

• Inchi： 1S/C12H17Br/c1-5-9-6-7-10(8-11(9)13)12(2,3)4/h6-8H,5H2,1-4H3
• InChI Key： YVGOTAVGLPGDNA-UHFFFAOYSA-N
• SMILES： BrC1=C(CC)C=CC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 240.05141
• Monoisotopic Mass: 240.05136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0